Cas no 12052-28-7 (cobalt diiron tetraoxide)

• Product Name: cobalt diiron tetraoxide
• CAS No: 12052-28-7
• MF: CoFe₂O₄
• MW: 234.620803833008
• MDL: MFCD00016018
• CID: 86618
• Update Time: 2025-10-29

cobalt diiron tetraoxide Chemical and Physical Properties

Names and Identifiers

• cobalt diiron tetraoxide
• Cobalt iron oxide
• Cobalt diiron tetraoxide,Cobalt ferrate,Cobalt ferrite
• Cobalt iron oxide, May contain sMall aMounts of iron oxide
• cobalt(2+),iron(3+),oxygen(2-)
• Cobalt ferrate
• Cobalt ferrite
• Cobalt iron spinel
• cobalt iron oxide (cofe2o4)
• Cobalt diiron tetroxide
• Cobalt ferrate (CoFe2O4)
• Cobalt ferrite (CoFe2O4)
• FCO 2
• Iron cobalt oxide
• Iron cobalt spinel
• Iron cobaltate

• MDL： MFCD00016018
• Inchi： 1S/Co.2Fe.4O/q+2;;;;;2*-1
• InChI Key： JAMSXWSAXCQXSE-UHFFFAOYSA-N
• SMILES： [Fe](=O)[O-].[Fe]([O-])=O.[Co+2]

Computed Properties

• Exact Mass: 234.78300
• Monoisotopic Mass: 309.710858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 5

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 溶于热HCl
• Water Partition Coefficient: Insoluble in water.
• PSA: 80.26000
• LogP: -0.48020
• Solubility: Not determined

cobalt diiron tetraoxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315;H317;H319;H335
• Warning Statement： P261;P280;P305;P351;P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• TSCA：Yes

Additional information on cobalt diiron tetraoxide

Introduction to Cobalt Diiron Tetraoxide (CAS No 12052-28-7)

Cobalt diiron tetraoxide, chemically represented as CoFe₂O₄, is a compound of significant interest in the field of inorganic chemistry and materials science. This review aims to provide a comprehensive overview of its properties, synthesis methods, and recent applications, particularly in the context of modern research and industrial advancements.

The compound is a member of the spinel group of minerals, characterized by its cubic crystal structure. The formula Cobalt diiron tetraoxide indicates a stoichiometric ratio of cobalt and iron ions, arranged in a highly ordered lattice. This arrangement imparts unique magnetic, electrical, and catalytic properties to the material, making it valuable for various applications.

In terms of synthesis, Cobalt diiron tetraoxide can be prepared through several methods, including solid-state reactions, hydrothermal synthesis, and sol-gel processes. Each method offers distinct advantages in terms of purity, yield, and particle size control. For instance, hydrothermal synthesis allows for the production of highly crystalline nanoparticles with tailored morphologies, which are particularly useful for catalytic applications.

One of the most notable properties of Cobalt diiron tetraoxide is its magnetic behavior. It exhibits ferromagnetic properties at room temperature due to the presence of unpaired electrons in its crystal structure. This magnetic responsiveness has led to extensive research into its potential use in data storage devices, sensors, and magnetic resonance imaging (MRI) contrast agents. Recent studies have demonstrated that nanostructured forms of this compound can enhance the sensitivity and specificity of magnetic resonance techniques.

The catalytic properties of Cobalt diiron tetraoxide have also been extensively studied. Its ability to facilitate various redox reactions makes it an attractive candidate for use in fuel cells, solar energy conversion systems, and environmental remediation technologies. For example, recent research has shown that this compound can efficiently catalyze the splitting of water into hydrogen and oxygen, a crucial step in developing sustainable hydrogen fuel sources.

In addition to its magnetic and catalytic properties, Cobalt diiron tetraoxide has shown promise in the field of biomedicine. Its biocompatibility and ability to interact with biological systems have led to investigations into its use as a drug delivery agent and an antimicrobial agent. Studies have demonstrated that nanoparticles of this compound can effectively target and destroy bacterial cells while minimizing toxicity to human cells. This opens up new avenues for developing novel antibacterial therapies.

The industrial applications of Cobalt diiron tetraoxide are equally diverse. Its use as a pigment in ceramics and glass manufacturing is well-established due to its stability and vibrant coloration. Furthermore, its magnetic properties make it suitable for use in high-performance magnets used in electric motors and generators. The compound's catalytic activity also finds applications in chemical synthesis processes, where it serves as a heterogeneous catalyst for various organic transformations.

Recent advancements in nanotechnology have opened up new possibilities for utilizing Cobalt diiron tetraoxide at the nanoscale. Nanoparticles of this compound exhibit enhanced surface area-to-volume ratios, which significantly improve their reactivity compared to bulk materials. This has led to innovative applications such as nanocatalysts for organic synthesis and nanosensors for environmental monitoring. The ability to precisely control the size and shape of these nanoparticles allows researchers to fine-tune their properties for specific applications.

The environmental impact of using Cobalt diiron tetraoxide is another important consideration. While the compound itself is not classified as hazardous or toxic under normal conditions, its environmental fate needs to be carefully evaluated. Studies have shown that when properly disposed of or degraded under controlled conditions, it does not pose significant risks to ecosystems. However, improper handling or disposal could lead to contamination issues that need to be addressed through stringent regulatory measures.

In conclusion, Cobalt diiron tetraoxide (CAS No 12052-28-7) is a multifaceted material with a wide range of applications across various scientific and industrial domains. Its unique combination of magnetic, electrical, and catalytic properties makes it invaluable for advancements in materials science, biomedicine, energy technology, and industrial manufacturing. As research continues to uncover new possibilities for this compound at the nanoscale level,